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Compound of Interest |

Compound Name: (R)-Omeprazole Sodium Salt
Cat. No.: B1260541
Get Quote

Executive Summary

In the development of proton pump inhibitors (PPIs), chiral purity is paramount.[1] While
Esomeprazole (the S-enantiomer) is the clinically marketed therapeutic, the (R)-enantiomer
serves a critical role as a pharmacological counter-reference and a mandatory impurity
standard (Impurity F) in Quality Control (QC).[2][1]

Confusion often arises regarding the Chemical Abstracts Service (CAS) registry numbers for
the specific salt forms of these enantiomers. This guide provides a definitive technical
breakdown of (R)-Omeprazole Sodium Salt, distinguishing it from its free acid form, its
racemic parent, and its therapeutic mirror image.[1] It establishes a self-validating protocol for
identification, synthesis, and stability management.

Chemical Identity & Nomenclature[2][3][4]

The precise identification of (R)-Omeprazole Sodium is complicated by the existence of
multiple related CAS numbers (racemates, free acids, and various salts).[2][1] The table below
serves as the authoritative reference for distinguishing these chemical entities.

Definitive CAS Registry & Properties[2]
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Chemical Stereochemist E CAS Registry Molecular
orm
Entity ry Number Formula

(R)-Omeprazole

] (R)-Enantiomer Sodium Salt 161796-77-6 C17H18N3NaOsS
Sodium
(R)-Omeprazole (R)-Enantiomer Free Acid 119141-89-8 C17H19N303S
Esomeprazole ) ]

] (S)-Enantiomer Sodium Salt 161796-78-7 C17H18N3NaOsS
Sodium
Omeprazole )

) Racemate Sodium Salt 95510-70-6 C17H18N3NaOsS
Sodium
Omeprazole Racemate Free Acid 73590-58-6 C17H19N303S

Key ldentifier:

o Systematic Name: Sodium (R)-5-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-
yl)methylsulfinyl]-1H-benzimidazole.[2][1][3][4]

e Regulatory Status: Primarily used as Esomeprazole Impurity F (EP/BP standards) for
enantiomeric purity testing.[2][1]

Structural Logic

The sodium salt is formed at the benzimidazole nitrogen.[1] The chirality resides at the
sulfoxide sulfur atom.[1] Unlike carbon-based chirality, the sulfur atom forms a pyramidal
structure with a lone pair acting as the fourth substituent, creating a stable stereocenter that
requires specific conditions (chiral chromatography) to resolve.[1]

Analytical Characterization Protocols

To validate the identity of (R)-Omeprazole Sodium, a multi-tiered analytical approach is
required. Standard NMR is insufficient as it cannot distinguish enantiomers in an achiral
environment.[1]

Protocol: Chiral HPLC Identification
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This is the "Gold Standard" for distinguishing CAS 161796-77-6 from its S-isomer.[2][1]

o Objective: Quantify Enantiomeric Excess (ee) and confirm identity against a known standard.

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).[2]
[1]

Mobile Phase: n-Hexane : Isopropanol (85:15 v/v) with 0.1% Diethylamine (DEA).[2][1]

o Note: DEA is critical to suppress peak tailing of the basic benzimidazole moiety.[1]

Detection: UV at 302 nm.[1]

Expected Result: The (R)-enantiomer typically elutes before the (S)-enantiomer on AD-H
columns, though elution order must always be confirmed with a racemic standard.

Protocol: Specific Optical Rotation (Polarimetry)

While less specific than HPLC, this provides a rapid bulk confirmation.[1]
e Solvent: Ethanol or Methanol (c=1.0).[2][1]

o Standard: (R)-Omeprazole Sodium exhibits a positive (+) rotation in ethanol, whereas
Esomeprazole (S) is levorotatory (-).[2][1]

o Specification:
to

(solvent dependent).[2][1]

Logical Identification Workflow (DOT Diagram)
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Figure 1: Decision tree for the analytical validation of (R)-Omeprazole Sodium Salt.

Synthesis & Isolation Methodologies

Researchers typically obtain (R)-Omeprazole Sodium via two primary pathways: Asymmetric
Oxidation (industrial) or Chiral Resolution (laboratory).[2][1]

Pathway A: Chiral Resolution of Racemate

This method is preferred for generating analytical standards.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1260541/docs?utm_src=pdf-body-img#technical-guide-r-omeprazole-sodium-salt-identification-characterization-1-2
https://www.benchchem.com/product/b1260541/docs?utm_src=pdf-body#technical-guide-r-omeprazole-sodium-salt-identification-characterization-1-2
https://www.bldpharm.com/products/119141-89-8.html
https://www.bocsci.com/product/r-omeprazole-sodium-salt-cas-161796-77-6-263395.html
https://www.bocsci.com/product/r-omeprazole-sodium-salt-cas-161796-77-6-263395.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Formation of Diastereomeric Salts: React racemic Omeprazole free acid with a chiral base
(e.g., chiral amine or mandelic acid derivative).[1]

o Fractional Crystallization: Isolate the (R)-Omeprazole diastereomer based on solubility
differences.

e Salt Exchange: Convert the isolated diastereomer back to the free acid, then react with
Sodium Hydroxide (NaOH) or Sodium Methoxide (NaOMe) in an anhydrous solvent
(Methanol/Ethanol).[2][1]

» Precipitation: Add an anti-solvent (e.g., Diethyl Ether or Methyl tert-butyl ether) to precipitate
the sodium salt.[1]

Pathway B: Preparative Chiral HPLC

For small-scale isolation (<100 mg), preparative chromatography is superior due to speed and
purity.[2][1]

Feed: Racemic Omeprazole Sodium.[1][5]

Stationary Phase: Chiralpak AD-H (20um).[2][1]

Collection: Collect the first eluting fraction (system dependent).

Desalting/Drying: Rotary evaporation at low temperature (<30°C) to prevent thermal
degradation.[2][1]

Handling, Stability & Storage

Omeprazole salts are notoriously unstable.[1] The (R)-enantiomer sodium salt shares these
vulnerabilities. Failure to adhere to these protocols will result in degradation to the sulfone or
sulfide analogs.[1]

Critical Degradation Factors[1][2]

e pH Sensitivity: Highly unstable in acidic media (pH < 7).[1] The mechanism involves acid-
catalyzed rearrangement to cyclic sulfenamides.[2][1] Always buffer aqueous solutions to pH
>9.0.
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e Hygroscopicity: The sodium salt is hygroscopic.[1] Moisture uptake accelerates hydrolysis.[1]

e Photolability: Sensitive to UV/Vis light.[1] Exposure leads to discoloration
(yellowing/browning).[2][1]

Storage Protocol

o Temperature: -20°C (Long-term) or 2-8°C (Short-term working standards).
o Container: Amber glass vials with Teflon-lined caps.

o Atmosphere: Store under Argon or Nitrogen headspace.[1]

Degradation Pathway Visualization[1][2]
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Figure 2: Primary degradation pathways necessitating strict pH and light control.[2][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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